1-Acetyl-3,5-dihyroxyadamantane

• Molecular Formula: C12H18O3
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 1-(3,5-dihydroxy-1-adamantyl)ethanone
• InChI: InChI=1S/C12H18O3/c1-8(13)10-2-9-3-11(14,5-10)7-12(15,4-9)6-10/h9,14-15H,2-7H2,1H3
• InChI Key: XPENJCJUNNRNEP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C12CC3CC(C1)(CC(C3)(C2)O)O

Description

1-Acetyl-3,5-dimethyladamantane (CAS: 40430-57-7) is a chemically modified adamantane derivative featuring an acetyl group (CH₃CO-) at the 1-position and methyl (-CH₃) groups at the 3- and 5-positions of the adamantane cage.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations

1-Acetyl-3,5-dimethyladamantane vs. N-(3,5-Dimethyladamantan-1-yl)acetamide

• 1-Acetyl-3,5-dimethyladamantane : Contains an acetyl group (CH₃CO-) directly bonded to the adamantane core.
• N-(3,5-Dimethyladamantan-1-yl)acetamide (CAS: 19982-07-1): Features an acetamide group (NHCOCH₃) at the 1-position.
• Key Difference : The acetamide derivative’s nitrogen linkage may confer greater pharmacological relevance, as seen in its use as a pharmaceutical reference standard .

1-Acetyl-3,5-dimethyladamantane vs. 1-Isocyanato-3,5-dimethyladamantane

• 1-Isocyanato-3,5-dimethyladamantane : Substitutes the acetyl group with an isocyanato (-NCO) group. This reactive functional group serves as a precursor for synthesizing ureas and carbothioamides, as demonstrated in the preparation of enzyme inhibitors .
• Key Difference : The isocyanato group’s reactivity enables diverse chemical transformations, unlike the acetyl group, which is more stable but less versatile in synthetic pathways .

Symmetric Adamantyl-Diureas

• These compounds, such as those derived from 1-isocyanato-3,5-dimethyladamantane, exhibit potent inhibitory activity against soluble epoxide hydrolase (sEH), a target in cardiovascular and inflammatory diseases .
• Comparison: While 1-acetyl-3,5-dimethyladamantane lacks direct biological data, its structural analogs highlight the importance of urea linkages in enzyme inhibition.

Memantine-Related Compounds

• N-(3,5-Dimethyladamantan-1-yl)formamide (a Memantine derivative): Features a formamide (NHCHO) group. Memantine derivatives are clinically used for neurodegenerative disorders, emphasizing the role of amide groups in central nervous system (CNS) drug design .
• Key Insight: The acetyl group in 1-acetyl-3,5-dimethyladamantane may offer metabolic stability compared to formamide, but its lack of a hydrogen-bond donor could reduce CNS penetration .

Physicochemical Properties

Compound Name	Functional Groups	Key Properties	Applications
1-Acetyl-3,5-dimethyladamantane	Acetyl, 3,5-dimethyl	High thermal stability, low polarity	Chemical intermediates, materials
N-(3,5-Dimethyladamantan-1-yl)acetamide	Acetamide, 3,5-dimethyl	Enhanced solubility, hydrogen bonding	Pharmaceutical research
1-Isocyanato-3,5-dimethyladamantane	Isocyanato, 3,5-dimethyl	High reactivity, precursor for ureas	Enzyme inhibitor synthesis
Symmetric adamantyl-diureas	Urea, adamantyl	Solubility in aqueous buffers, enzyme inhibition	Therapeutics (e.g., anti-inflammatory)